Cas no 54191-04-7 (Cyproheptadine-10,11-epoxide)

Cyproheptadine-10,11-epoxide is a key metabolite of cyproheptadine, formed via epoxidation of the 10,11-double bond in the parent compound. This intermediate plays a significant role in pharmacological and metabolic studies, particularly in understanding the biotransformation pathways of cyproheptadine. Its structural features make it valuable for research into cytochrome P450-mediated oxidation processes. The epoxide derivative is also of interest in analytical chemistry for method development and validation in drug metabolism studies. Its well-defined chemical properties ensure reliability in experimental applications, supporting investigations into pharmacokinetics and drug-drug interactions. The compound is typically utilized in controlled research environments due to its specialized role in metabolic profiling.
Cyproheptadine-10,11-epoxide structure
Cyproheptadine-10,11-epoxide structure
Product Name:Cyproheptadine-10,11-epoxide
CAS No:54191-04-7
MF:C21H21NO
MW:303.397545576096
CID:370831
PubChem ID:150309
Update Time:2025-06-09

Cyproheptadine-10,11-epoxide Chemical and Physical Properties

Names and Identifiers

    • Piperidine,4-(1a,10b-dihydro-6H-dibenzo[3,4:6,7]cyclohept[1,2-b]oxiren-6-ylidene)-1-methyl-
    • cyproheptadine 10,11-epoxide
    • Cyproheptadine epoxide
    • UNII-AW3G2X5UQD
    • Cyproheptadine-10,11-epoxide
    • 6H-Dibenzo(3,4:6,7)cyclohept(1,2-b)oxirene, piperidine deriv.
    • AW3G2X5UQD
    • DTXSID10969154
    • BRN 4916015
    • Cyproheptadine Impurity 1
    • 1-methyl-4-(3-oxatetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaen-11-ylidene)piperidine
    • 54191-04-7
    • 4-(1a,10b-Dihydro-6H-dibenzo[3,4:6,7]cyclohepta[1,2-b]oxiren-6-ylidene)-1-methylpiperidine
    • Piperidine, 4-(1a,10b-dihydro-6H-dibenzo(3,4:6,7)cyclohept(1,2-b)oxiren-6-ylidene)-1-methyl-
    • Inchi： 1S/C21H21NO/c1-22-12-10-14(11-13-22)19-15-6-2-4-8-17(15)20-21(23-20)18-9-5-3-7-16(18)19/h2-9,20-21H,10-13H2,1H3
    • InChI Key： XUBOBOCBTFPEJJ-UHFFFAOYSA-N
    • SMILES： O1C2C3C=CC=CC=3/C(=C3/CCN(C)CC/3)/C3C=CC=CC=3C12

Computed Properties

  • Exact Mass: 303.16243
  • Monoisotopic Mass: 303.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.194
  • Boiling Point: 480.2°Cat760mmHg
  • Flash Point: 139.5°C
  • Refractive Index: 1.641
  • PSA: 15.77

Cyproheptadine-10,11-epoxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C995050-1mg
Cyproheptadine-10,11-epoxide
 54191-04-7
1mg
 $ 207.00 2023-04-17
TRC
C995050-10mg
Cyproheptadine-10,11-epoxide
 54191-04-7
10mg
 $ 1642.00 2023-04-17

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